![molecular formula C16H9ClO6S B2854419 3-[(4-chlorophenyl)sulfonyl]-2-oxo-2H-chromene-6-carboxylic acid CAS No. 895652-39-8](/img/structure/B2854419.png)
3-[(4-chlorophenyl)sulfonyl]-2-oxo-2H-chromene-6-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(4-chlorophenyl)sulfonyl]-2-oxo-2H-chromene-6-carboxylic acid, also known as CCOC, is a synthetic compound that has been widely studied for its potential applications in scientific research. CCOC belongs to the class of chromene derivatives and has been shown to possess a wide range of biochemical and physiological effects, making it a promising candidate for various research studies.
Mechanism of Action
Target of Action
Similar compounds have been found to interact with multiple receptors , suggesting a potential for diverse biological activities.
Mode of Action
It is known that similar compounds can bind with high affinity to multiple receptors , which could lead to a variety of biochemical changes.
Biochemical Pathways
Similar compounds have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound could affect a wide range of biochemical pathways.
Result of Action
Similar compounds have been found to possess various biological activities , suggesting that the compound could have diverse molecular and cellular effects.
Advantages and Limitations for Lab Experiments
One of the major advantages of 3-[(4-chlorophenyl)sulfonyl]-2-oxo-2H-chromene-6-carboxylic acid is its ability to inhibit the growth of cancer cells without affecting normal cells. This selectivity makes this compound a promising candidate for cancer treatment. Additionally, this compound has been shown to possess a wide range of biochemical and physiological effects, making it a versatile tool for various research studies.
However, there are some limitations to the use of this compound in lab experiments. One of the major limitations is its solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings. Additionally, the mechanism of action of this compound is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on 3-[(4-chlorophenyl)sulfonyl]-2-oxo-2H-chromene-6-carboxylic acid. One area of research is the development of more efficient synthesis methods for this compound, which could improve its accessibility for research purposes. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields of research. Finally, more studies are needed to investigate the potential side effects of this compound and its safety for use in humans.
Synthesis Methods
The synthesis of 3-[(4-chlorophenyl)sulfonyl]-2-oxo-2H-chromene-6-carboxylic acid involves the reaction of 4-chlorobenzenesulfonyl chloride with 3-acetyl-4-hydroxychromen-2-one in the presence of a base such as pyridine. The resulting product is then treated with potassium hydroxide to obtain this compound in high yields. This method of synthesis has been reported in various research articles and has been shown to be a reliable and efficient way of producing this compound.
Scientific Research Applications
3-[(4-chlorophenyl)sulfonyl]-2-oxo-2H-chromene-6-carboxylic acid has been extensively studied for its potential applications in scientific research. One of the major areas of research has been in the field of cancer treatment. This compound has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. This inhibition is thought to occur through the induction of apoptosis, which is a programmed cell death mechanism.
properties
IUPAC Name |
3-(4-chlorophenyl)sulfonyl-2-oxochromene-6-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H9ClO6S/c17-11-2-4-12(5-3-11)24(21,22)14-8-10-7-9(15(18)19)1-6-13(10)23-16(14)20/h1-8H,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFVKNNFYEGSRPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1S(=O)(=O)C2=CC3=C(C=CC(=C3)C(=O)O)OC2=O)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H9ClO6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.